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Compound of Interest

Compound Name: N-Heptadecane-D36

Cat. No.: B15141508

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. This guide provides essential, step-by-step procedures for the safe disposal of N-
Heptadecane-D36, a deuterated alkane commonly used in various analytical applications.

I. Immediate Safety Precautions and Personal
Protective Equipment (PPE)

Before initiating any disposal procedures, it is crucial to be aware of the primary hazards
associated with N-Heptadecane-D36. The non-deuterated form, n-heptadecane, is classified
as an aspiration hazard, and it may be fatal if swallowed and enters the airways.[1][2][3]
Therefore, handling requires strict adherence to safety protocols to minimize exposure risks.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Wear chemical splash-resistant safety glasses or goggles.[2]

Hand Protection: Use impermeable and resistant gloves.[1]

Skin Protection: Wear protective clothing to avoid skin contact.[1]

Respiratory Protection: In case of inadequate ventilation or risk of inhaling vapors, use a self-
contained respiratory protective device.[1]
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Il. Spill Management and Containment

In the event of a spill, immediate and appropriate action is necessary to contain the substance
and prevent it from entering the environment.

Step-by-Step Spill Cleanup:

Ensure Adequate Ventilation: Evacuate non-essential personnel and ensure the area is well-
ventilated.[4]

Contain the Spill: Prevent further leakage or spillage if it is safe to do so. Cover drains to
prevent the product from entering them.[2]

Absorb the Material: Use an inert, liquid-binding absorbent material such as sand, diatomite,
acid binders, universal binders, or sawdust to absorb the spilled N-Heptadecane-D36.[1][2]

Collect the Waste: Carefully collect the absorbed material and place it into a suitable, labeled
container for disposal.[2]

Clean the Area: Thoroughly clean the affected area after the spill has been collected.

Dispose of Contaminated Materials: Dispose of the contaminated absorbent material and
any contaminated clothing as hazardous waste according to regulations.[1]

lll. Disposal Procedures for Unused Product

The disposal of unused N-Heptadecane-D36 must be conducted in compliance with all federal,
state, and local environmental regulations.[2] It is imperative not to dispose of this chemical
with household garbage or allow it to reach sewage systems.[1]

Step-by-Step Disposal Protocol:

¢ Do Not Mix: Do not mix N-Heptadecane-D36 with other waste materials. Leave the chemical
in its original container whenever possible.

e Engage a Licensed Professional: Contact a licensed professional waste disposal service to
handle the disposal of this material.[4]
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o Follow Regulatory Guidance: Dispose of the contents and the container in accordance with
local, regional, national, and international regulations.[1] US EPA guidelines for the
classification of hazardous waste can be found in 40 CFR 261.3.[2]

IV. Quantitative Data Summary

The following table summarizes key quantitative data for n-heptadecane, which is chemically
similar to N-Heptadecane-D36.

Property Value

Molecular Formula C17H36

Molecular Weight 240.47 g/mol

Boiling Point 302 °C /576 °F

Melting Point 20-22°C/68-72°F
Flash Point 148 °C / 298.4 °F[5]
Density 0.777 g/mL at 25 °C /77 °F
Vapor Pressure 1 hPa at 115 °C[2]

Vapor Density 8.3 (Air = 1.0)[2]

V. Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of N-
Heptadecane-D36.

Final Disposal

N-Heptadecane-D36 Waste Wear Appropriate PPE:

Dispose According to

Contact Licensed
Waste Disposal Service LocallNational Regulations

(Unused Product or Spill Residue) ar Gloves, Goggles, Protective Clothing

uuuuuuuuuuu
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Caption: Disposal workflow for N-Heptadecane-D36.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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